Cas no 2172612-45-0 (2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid)

• Product Name: 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid
• CAS No: 2172612-45-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5926043
• PubChem ID: 165585072
• Update Time: 2025-05-21

2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid
• 2-ethyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]butanoic acid
• EN300-1529871
• 2172612-45-0

• Inchi： 1S/C26H30N2O5/c1-4-26(5-2,24(30)31)28-23(29)17(3)14-15-27-25(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-14,22H,4-5,15-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/b17-14+
• InChI Key： JPAOCHOQKDYIKL-SAPNQHFASA-N
• SMILES： O(C(NC/C=C(\C)/C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid

Compound CAS No. 2172612-45-0: 2-Ethyl-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-methylbut-2-enamidobutanoic Acid

The compound with CAS No. 2172612-45-0, named 2-Ethyl-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-methylbut-2-enamidobutanoic Acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a butanoic acid moiety. The presence of these functional groups makes it a versatile molecule for research and development purposes.

The Fmoc group is a well-known protecting group in peptide synthesis, providing stability during reaction processes. Its inclusion in this compound suggests potential applications in peptide chemistry and drug delivery systems. Recent studies have highlighted the importance of Fmoc-containing compounds in enhancing the bioavailability of therapeutic agents, making this compound a promising candidate for further exploration.

The butanoic acid moiety contributes to the molecule's acidity and solubility properties, which are critical for its behavior in different chemical environments. This feature makes it suitable for use in pharmaceutical formulations where controlled release and stability are essential. Additionally, the methyl and ethyl substituents influence the molecule's steric properties, potentially affecting its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have employed techniques such as microwave-assisted synthesis and catalytic cross-coupling to optimize the production process. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential drug candidate. Its ability to modulate specific biological pathways makes it a valuable tool in drug discovery programs targeting diseases such as cancer and inflammatory disorders. Furthermore, its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for further optimization.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key enzymes and receptors, providing insights into its mechanism of action. Such studies are crucial for guiding experimental efforts and refining the compound's structure to improve potency and selectivity.

In conclusion, the compound with CAS No. 2172612-45-0 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. Continued exploration into its properties and applications will undoubtedly unlock new opportunities for innovation in the field.